Cas no 114433-45-3 (1H-Pyrazole-4-carboxylicacid, 3-amino-5-(propylthio)-)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 3-amino-5-(propylthio)-
• CAS No: 114433-45-3
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 132386
• PubChem ID: 45089594
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylicacid, 3-amino-5-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3-amino-5-(propylthio)-
• 1H-Pyrazole-4-carboxylicacid,3-amino-5-(propylthio)-(9CI)
• 5-amino-3-propylsulfanyl-1H-pyrazole-4-carboxylic acid
• AKOS017550555
• 5-Amino-3-(propylsulfanyl)-1H-pyrazole-4-carboxylic acid
• 3-Amino-5-(propylthio)-1H-pyrazole-4-carboxylic acid
• DTXSID60666500
• 114433-45-3

• Inchi： 1S/C7H11N3O2S/c1-2-3-13-6-4(7(11)12)5(8)9-10-6/h2-3H2,1H3,(H,11,12)(H3,8,9,10)
• InChI Key： VXGBDOMKQAZBIU-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)O)=C(N)NN=1)CCC

Computed Properties

• Exact Mass: 201.057
• Monoisotopic Mass: 201.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117A^2
• XLogP3: 1.7